2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide

• Molecular Formula: C24H25ClN2O3S
• Molecular Weight: 457 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H25ClN2O3S/c1-17-8-11-21(12-9-17)31(29,30)27(15-20-6-4-5-7-22(20)25)16-24(28)26-23-13-10-18(2)14-19(23)3/h4-14H,15-16H2,1-3H3,(H,26,28)
• InChI Key: BIHXIJPJOIGQJU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2Cl)CC(=O)NC3=C(C=C(C=C3)C)C

Description

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide is a chemical compound that belongs to the class of sulfonamide derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are inflammatory mediators. It may also act by inhibiting the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which is a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects:
2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and pain in animal models of inflammation and pain. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide in lab experiments is its potential therapeutic applications. It has been shown to exhibit various pharmacological activities, which makes it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Therefore, it is important to conduct toxicity studies before using this compound in further experiments.

Future Directions

There are several future directions for the study of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide. One of the future directions is to study its potential use in the treatment of cancer. It has been shown to exhibit antitumor activity, and further studies are needed to determine its efficacy in different types of cancer. Another future direction is to study its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. It has been shown to improve cognitive function in animal models of Alzheimer's disease, and further studies are needed to determine its efficacy in humans. Finally, further studies are needed to determine the safety and toxicity of this compound before it can be used in clinical trials.

Synthesis Methods

The synthesis of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide involves the reaction of 2-chlorobenzylamine with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 2,4-dimethylphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.

Scientific Research Applications

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-dimethylphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.